Cas no 3083-52-1 (Arabinofuranosylcytosine)

• Product Name: Arabinofuranosylcytosine
• CAS No: 3083-52-1
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 314094
• PubChem ID: 114682
• Update Time: 2024-03-01

Arabinofuranosylcytosine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-arabinofuranosyl- (9CI)
• Cytosine,1-arabinofuranosyl- (8CI)
• Arabinofuranosylcytosine
• Spongocytidine
• Aracytidine
• Cytarabinoside
• Cytarabin
• Aracytine
• Iretin
• Arabinoside C
• Arabinosylcytosine
• Cytosine arabinose
• 1-Arabinofuranosylcytosine
• 1-beta-D-Arabinosylcytosine
• Cytosine b-D-arabinofuranoside
• Citozar
• Cyclocide
• ara-Cytosine
• Cytosar U
• Tarabine PFS
• U 19920A
• Spectrum_000331
• Spectrum5_000821
• Spectrum4_000307
• Spectrum3_000373
• Spectrum2_000159
• (Arabinofuranosyl)cytosine
• 4-Amino-1-arabinofuranosyl-2(1H)-pyrimidinone
• 4-Amino-1-arabinofura

• Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8?/m1/s1
• InChI Key： UHDGCWIWMRVCDJ-STUHELBRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](C1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 243.086
• Monoisotopic Mass: 243.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.89
• Melting Point: 212-213 deg C
• Boiling Point: 545.7°Cat760mmHg
• Flash Point: 283.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides